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This guide provides a comprehensive comparison of various validated High-Performance

Liquid Chromatography (HPLC) methods for the quantification of brompheniramine in

pharmaceutical formulations. The methodologies discussed have been validated in accordance

with the International Council for Harmonisation (ICH) guidelines, ensuring their suitability for

quality control and drug development applications.[1][2][3][4][5][6][7][8]

Introduction to Brompheniramine and HPLC Method
Validation
Brompheniramine is an antihistamine belonging to the propylamine class, commonly used to

treat symptoms of the common cold and allergic rhinitis. Accurate and precise quantification of

brompheniramine in pharmaceutical products is crucial for ensuring safety and efficacy. HPLC

is a widely used analytical technique for this purpose due to its high resolution, sensitivity, and

specificity.

The validation of an analytical procedure, as per ICH guidelines, is the process by which it is

established, by laboratory studies, that the performance characteristics of the procedure meet
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the requirements for the intended analytical applications.[4][5][6][7][8] Key validation

parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components.[5][6]

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte.[5][6]

Accuracy: The closeness of the test results obtained by the method to the true value.[5][6]

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample.[5][6] This includes

repeatability (intra-day precision) and intermediate precision (inter-day precision).

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.

Comparative Analysis of Validated HPLC Methods
The following tables summarize the performance characteristics of different validated HPLC

methods for the quantification of brompheniramine, often in combination with other active

pharmaceutical ingredients (APIs).

Table 1: Chromatographic Conditions of Validated HPLC Methods
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Method

Stationary

Phase

(Column)

Mobile

Phase

Flow Rate

(mL/min)

Detection

Wavelength

(nm)

Retention

Time (min)

Method A

Chromatopak

C18 (25cm ×

4.6 mm i.d.×5

μm)

Methanol:

Acetonitrile:

0.025 M

Phosphate

Buffer

(50:25:25

v/v/v)

Not Specified 265

12.219 (as

Chlorphenira

mine)

Method B

Cyano

column (5 µm

particle size)

10mM

triethylamine-

phosphoric

acid buffer

(pH 4.0) and

MeOH

(35:65, v/v)

1.0 215

6.69 (as

Chlorphenira

mine)

Method C

Varian C18,

150 x 4.6

mm, 5μ

Not Specified 1.5 Not Specified Not Specified

Method D

C18 column

(250mm× 4.6,

5µm)

Phosphate

buffer (pH 3)

and

acetonitrile

(60:40 v/v)

1.0 265

2.44 (as

Chlorphenira

mine)

Table 2: Validation Parameters of Different HPLC Methods
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Parameter Method A Method B Method C Method D

Linearity Range

(µg/mL)

5.0–30.0 (as

Chlorpheniramin

e)

Not Specified Not Specified Not Specified

Correlation

Coefficient (r²)

0.9988 (as

Chlorpheniramin

e)

> 0.99 Not Specified 0.999

Accuracy (%

Recovery)
Not Specified bias < 2.0% 98.6% - 104.1% 98-102%

Precision

(%RSD)
< 2.0% < 2.0% 0.87% - 3.57% < 2.0%

LOD (µg/mL) Not Specified Not Specified
0.126 (as

impurity)
Not Specified

LOQ (µg/mL) Not Specified Not Specified
0.266 (as

impurity)
Not Specified

Experimental Protocols
Below are the detailed methodologies for the key experiments cited in the comparison tables.

Method A: Simultaneous Estimation of Bromhexine hydrochloride, Chlorpheniramine maleate,

Dextromethorphan hydrobromide and Guaiphenesin[2]

Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Column: Chromatopak C18 (25cm × 4.6 mm i.d.×5 μm).[2]

Mobile Phase: A mixture of methanol, acetonitrile, and 0.025 M phosphate buffer in the

ratio of 50:25:25 (v/v/v).[2]

Detection: UV detection at 265 nm.[2]
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Validation Procedures: The method was validated according to ICH guidelines for linearity,

precision, and accuracy.[2] Linearity was assessed over a concentration range of 5.0-30.0

μg/ml for Chlorpheniramine maleate, and the correlation coefficient was found to be 0.9988.

[2]

Method B: Simultaneous Determination of Bromhexine, Chlorpheniramine, Paracetamol, and

Pseudoephedrine[3][9]

Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Column: Cyano column (5 µm particle size).[3][9]

Mobile Phase: An isocratic mobile phase consisting of a mixture of 10mM triethylamine-

phosphoric acid buffer (pH 4.0) and methanol (35:65, v/v).[3][9]

Flow Rate: 1.0 mL/min.[3][9]

Detection: UV detection at 215 nm.[3][9]

Validation Procedures: The method was validated as per ICH guidelines, demonstrating

linearity (r > 0.99), accuracy (bias < 2.0%), and repeatability (RSD < 2.0%).[3][9]

Method C: Quantification of (4-Bromophenyl){Pyridine-2-Yl} Acetonitrile Impurity in

Brompheniramine Maleate[10]

Apparatus: Waters HPLC system with a PDA detector.

Chromatographic Conditions:

Column: Varian C18, 150 x 4.6 mm, 5μ.[10]

Flow Rate: 1.5 mL/min.[10]

Validation Procedures: The method was validated as per ICH requirements for specificity,

linearity, accuracy, precision, and robustness.[10] Accuracy was demonstrated by recovery

studies at different levels, with recovery values between 98.6% and 104.1%.[10]
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Method D: Assay of Chlorpheniramine Maleate Injection[11]

Apparatus: A High-Performance Liquid Chromatograph with a photodiode array detector.

Chromatographic Conditions:

Column: C18 column (250mm× 4.6, 5µm).[11]

Mobile Phase: A mixture of phosphate buffer (pH 3 adjusted with Ortho Phosphoric Acid)

and acetonitrile in the ratio of 60:40 (v/v).[11]

Flow Rate: 1.0 mL/min.[11]

Detection: UV detection at 265 nm.[11]

Validation Procedures: The method was validated according to ICH guidelines for linearity,

precision, accuracy, robustness, and specificity.[11] The linearity was established with a

correlation coefficient of 0.999, and the accuracy was confirmed with recovery rates between

98% and 102%.[11]

Visualizations
The following diagrams illustrate the typical workflow for HPLC method validation and the

logical relationship between different validation parameters as per ICH guidelines.
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Caption: A typical workflow for HPLC method validation as per ICH guidelines.
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Caption: Interrelation of key validation parameters defined by ICH Q2(R2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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